Acute Coronary Syndrome

Description

Acute Coronary Syndrome (ACS) is an umbrella term for conditions caused by sudden, reduced blood flow to the heart. It encompasses unstable angina, non-ST-segment elevation myocardial infarction (NSTEMI), and ST-segment elevation myocardial infarction (STEMI). ACS typically results from plaque rupture in a coronary artery, leading to thrombus formation and partial or complete occlusion, causing myocardial ischemia or necrosis. Symptoms often include chest pain, shortness of breath, and radiating discomfort.